10074-G5: A Technical Whitepaper on its Mechanism of Action as a c-Myc Inhibitor
10074-G5: A Technical Whitepaper on its Mechanism of Action as a c-Myc Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
The c-Myc oncoprotein is a critical regulator of cellular proliferation, differentiation, and apoptosis, and its dysregulation is a hallmark of numerous human cancers.[1] As a transcription factor, c-Myc's function is contingent upon its heterodimerization with its partner protein, Max. The small molecule 10074-G5 has emerged as a key tool in the study of c-Myc biology and as a potential therapeutic agent. This technical guide provides an in-depth analysis of the mechanism of action of 10074-G5, detailing its molecular interactions, cellular effects, and preclinical characteristics.
Core Mechanism: Inhibition of c-Myc-Max Dimerization
10074-G5 functions as a direct inhibitor of the c-Myc-Max protein-protein interaction.[2][3] This interaction is mediated through the basic helix-loop-helix leucine zipper (bHLH-ZIP) domains of both proteins.[2] By binding to the bHLH-ZIP domain of the c-Myc monomer, 10074-G5 induces a conformational change that prevents its association with Max.[2][4] This disruption of the c-Myc-Max heterodimer is the primary mechanism through which 10074-G5 exerts its biological effects, as the dimer is the transcriptionally active form of c-Myc.[1][2]
The binding of 10074-G5 to c-Myc is specific, targeting a region within the bHLH-ZIP domain.[5][6] NMR and docking studies have identified the binding site to be a cavity created by a kink in the N-terminus of an induced helical domain of c-Myc, specifically within the amino acid region Arg363-Ile381.[5][7][8] The interaction involves the biphenyl moiety of 10074-G5 engaging with a hydrophobic pocket formed by Phe375 and Ile381, while the electron-rich 1,2,5-oxadiazole ring interacts with positively charged arginine residues (Arg366 and Arg367).[5][8]
Quantitative Analysis of 10074-G5 Activity
The efficacy of 10074-G5 has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data available.
Table 1: Binding Affinity and Inhibitory Concentrations
| Parameter | Value | Cell Line/System | Reference |
| Kd (c-Myc) | 2.8 µM | Myc peptide Myc353-437 | [7][9] |
| Kd (N-Myc) | 19.2 µM | bHLH-Zip of N-Myc | [4] |
| IC50 (c-Myc/Max dimerization) | 146 µM | In vitro assay | [7][9] |
| IC50 (Daudi cells) | 15.6 µM | Burkitt's lymphoma | [7][10] |
| IC50 (HL-60 cells) | 13.5 µM | Promyelocytic leukemia | [4][7] |
| IC50 (Kelly cells) | 22.5 µM | Neuroblastoma | [4] |
Table 2: In Vivo Pharmacokinetics in Mice (20 mg/kg i.v. dose)
| Parameter | Value | Reference |
| Plasma Half-life | 37 min | [7][10] |
| Peak Plasma Concentration | 58 µM | [7][10] |
Cellular and Biological Effects
The inhibition of c-Myc-Max dimerization by 10074-G5 leads to a cascade of downstream effects:
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Inhibition of Transcriptional Activity: By preventing the formation of the functional c-Myc-Max heterodimer, 10074-G5 effectively blocks the transactivation of c-Myc target genes.[2][9]
-
Cytotoxicity in c-Myc-Overexpressing Cells: 10074-G5 exhibits cytotoxic effects in cancer cell lines with high levels of c-Myc expression, such as Daudi Burkitt's lymphoma and HL-60 promyelocytic leukemia cells.[4][7][10]
-
Induction of Apoptosis: In N-Myc amplified neuroblastoma cells, 10074-G5 has been shown to induce apoptosis.[4]
-
Hematopoietic Stem and Progenitor Cell Expansion: Interestingly, treatment with 10074-G5 has been shown to lead to an increase in murine and human hematopoietic stem and progenitor cell numbers.[11] This is associated with a downregulation of glycolytic and cyclin-dependent kinase inhibitor gene expression.[11]
-
Upregulation of Rad51 Expression: c-Myc inhibition by 10074-G5 has been observed to upregulate the expression of Rad51, a key modulator of homology-directed repair.[11]
Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Assay)
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Cell Seeding: Logarithmically growing Daudi or HL-60 cells are seeded in 96-well plates.
-
Treatment: Cells are treated with varying concentrations of 10074-G5 (e.g., 1-100 µM) and incubated for 72 hours.[7]
-
MTT Addition: 50 µL of 1 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.[7]
-
Solubilization: The medium containing the drug and MTT is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.[7]
-
Absorbance Reading: The plate is shaken for 5 minutes, and the absorbance at 570 nm is measured using a microplate reader.[7]
Co-immunoprecipitation and Western Blot for c-Myc/Max Dimerization
-
Cell Lysis: Daudi cells, either untreated or treated with 10 µM 10074-G5 for various time points (e.g., 4 and 24 hours), are harvested and lysed.[10]
-
Immunoprecipitation: The whole-cell lysate is incubated with an antibody against Max to pull down Max and any associated proteins.
-
Washing: The antibody-protein complexes are washed to remove non-specific binding.
-
Elution: The bound proteins are eluted from the antibody.
-
Western Blotting: The eluted proteins are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies against both c-Myc and Max to detect the presence of the c-Myc-Max dimer.[10] A decrease in the c-Myc signal in the immunoprecipitated sample from 10074-G5-treated cells indicates inhibition of dimerization.[10]
Signaling Pathways and Experimental Workflows
In Vivo Studies and Limitations
While 10074-G5 demonstrates clear in vitro activity, its in vivo efficacy has been limited.[2][10] In mouse xenograft models using Daudi cells, treatment with 20 mg/kg of 10074-G5 intravenously did not significantly inhibit tumor growth.[10] This lack of antitumor activity is attributed to the rapid metabolism of 10074-G5 into inactive metabolites, resulting in insufficient tumor concentrations to effectively inhibit c-Myc/Max dimerization.[2][10] The plasma half-life in mice is short, at approximately 37 minutes.[7][10]
Conclusion
10074-G5 is a well-characterized small molecule inhibitor of the c-Myc-Max interaction. Its mechanism of action, involving direct binding to the bHLH-ZIP domain of c-Myc, is firmly established. While its utility as a standalone therapeutic is hampered by unfavorable pharmacokinetics, 10074-G5 remains an invaluable research tool for dissecting the complex biology of c-Myc. Furthermore, the structural and mechanistic understanding of 10074-G5 serves as a critical foundation for the development of more potent and metabolically stable second-generation c-Myc inhibitors. The identification of its metabolites will aid in the design of these improved analogs.[2][10]
References
- 1. aacrjournals.org [aacrjournals.org]
- 2. In vitro cytotoxicity and in vivo efficacy, pharmacokinetics, and metabolism of 10074-G5, a novel small-molecule inhibitor of c-Myc/Max dimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. 10074-G5 | CAS 413611-93-5 | c-Myc inhibitor [stressmarq.com]
- 4. caymanchem.com [caymanchem.com]
- 5. Pharmacophore identification of c-Myc inhibitor 10074-G5 - PMC [pmc.ncbi.nlm.nih.gov]
- 6. dbt.univr.it [dbt.univr.it]
- 7. medchemexpress.com [medchemexpress.com]
- 8. researchgate.net [researchgate.net]
- 9. selleckchem.com [selleckchem.com]
- 10. In Vitro Cytotoxicity and In Vivo Efficacy, Pharmacokinetics, and Metabolism of 10074-G5, a Novel Small-Molecule Inhibitor of c-Myc/Max Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
- 11. c-Myc Inhibitor 10074-G5 Induces Murine and Human Hematopoietic Stem and Progenitor Cell Expansion and HDR Modulator Rad51 Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
